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Introduction
Dihexadecylamine, also known as N-hexadecylhexadecan-1-amine or dicetylamine, is a

symmetrical secondary amine characterized by two C16 alkyl chains attached to a nitrogen

atom. Its long, hydrophobic alkyl chains and polar amine head group impart amphiphilic

properties, making it a valuable compound in various chemical and industrial applications. This

technical guide provides an in-depth overview of the chemical and physical properties of

dihexadecylamine, detailed experimental protocols for its synthesis, and its applications,

particularly in the realm of drug delivery and nanomaterials.

Chemical and Physical Properties
Dihexadecylamine is a waxy solid at room temperature, with a color ranging from white to off-

white or pale yellow.[1] Its pronounced hydrophobic nature makes it soluble in organic solvents

while having limited solubility in water.[1]
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Identifier Value Reference

Chemical Formula C₃₂H₆₇N [2][3]

Molecular Weight 465.88 g/mol

IUPAC Name
N-hexadecylhexadecan-1-

amine

CAS Number 16724-63-3

Synonyms

Dicetylamine, Di(n-

hexadecyl)amine, N-

Hexadecyl-1-hexadecanamine

Physicochemical Properties
The reported physical properties of dihexadecylamine can vary between sources, likely due to

differences in purity and measurement conditions.

Property Value Source

Melting Point 65.5-66.5 °C Lattuada & Uberti, 2002

67.03 °C ChemicalBook

Boiling Point 488.93 °C (estimated) ChemicalBook

Density 0.9018 g/cm³ (estimated) ChemicalBook

Experimental Protocols
Synthesis of Dihexadecylamine
A convenient laboratory-scale synthesis of dihexadecylamine can be achieved through the

bisalkylation of cyanamide followed by acidic hydrolysis. The following protocol is adapted from

a procedure published in Organic Preparations and Procedures International.

Materials:

Hexadecyl bromide
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50% aqueous cyanamide

Aliquat® 336 (Phase Transfer Catalyst)

Toluene

2 M Sulfuric acid (H₂SO₄)

3.5 M Sodium hydroxide (NaOH)

Chloroform (CHCl₃)

Sodium sulfate (Na₂SO₄), anhydrous

Diethyl ether (Et₂O)

Procedure:

Bisalkylation of Cyanamide:

In a reaction vessel, combine 50% aqueous cyanamide, Aliquat® 336 (as a phase transfer

catalyst), hexadecyl bromide, and toluene.

Stir the mixture vigorously at 50°C for 8 hours. This reaction forms the intermediate,

dihexadecylcyanamide.

After the reaction period, separate the organic phase.

Evaporate the toluene from the organic phase to yield crude dihexadecylcyanamide. This

intermediate is typically used in the next step without further purification.

Hydrolysis of Dihexadecylcyanamide:

Suspend the crude dihexadecylcyanamide in 2 M sulfuric acid.

Reflux the mixture for 8 hours to facilitate the complete hydrolysis of the cyanamide to the

corresponding amine.

Cool the reaction mixture to room temperature.
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Carefully neutralize the mixture by adding 3.5 M sodium hydroxide.

Extract the product into chloroform.

Wash the organic phase with water, then dry it over anhydrous sodium sulfate.

Filter the solution and evaporate the chloroform to yield a crude solid.

Purification:

Purify the crude dihexadecylamine by trituration with diethyl ether.

Collect the resulting white solid by filtration and wash with additional diethyl ether.

The final product is di(n-hexadecyl)amine.
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Synthesis of Dihexadecylamine

Step 1: Bisalkylation

Step 2: Hydrolysis

Step 3: Purification
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Yields pure
Dihexadecylamine
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A flowchart illustrating the synthesis of dihexadecylamine.
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Application in Nanoparticle Synthesis
Long-chain amines like dihexadecylamine are effective stabilizing or capping agents in the

synthesis of nanoparticles, preventing their aggregation and controlling their size and shape.

The following is a representative protocol for the synthesis of copper nanoparticles using a

long-chain amine as a stabilizing agent, adapted from a polyol-mediated synthesis method.

While the original study used 1-hexadecylamine, the principles are applicable to

dihexadecylamine due to its similar surfactant properties.

Materials:

Copper(II) nitrate (Cu(NO₃)₂)

Dihexadecylamine (as stabilizing agent)

Ethylene glycol (as solvent and reducing agent)

Ethanol

Argon gas

Procedure:

Preparation of Precursor Solution:

Prepare a solution of copper(II) nitrate in ethylene glycol in a round-bottom flask equipped

with a magnetic stirrer, reflux condenser, and an argon inlet.

Add the desired molar ratio of dihexadecylamine to the solution.

Homogenization:

Heat the mixture to approximately 60°C and stir until a complete, homogeneous solution is

achieved.

Nanoparticle Formation:
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Rapidly heat the solution to 160°C while bubbling argon through the mixture to maintain an

inert atmosphere.

Observe the color changes of the solution, which indicate the reduction of copper ions and

the formation of nanoparticles. The reaction is typically allowed to proceed for several

hours.

Isolation and Purification:

After the reaction is complete, rapidly cool the solution to room temperature.

Separate the copper nanoparticles by centrifugation.

Wash the nanoparticles several times with ethanol to remove any unreacted precursors

and excess stabilizing agent.

Dry the final nanoparticle product under an argon atmosphere.
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Nanoparticle Synthesis with Dihexadecylamine

Step 1: Precursor Preparation

Step 2: Nanoparticle Formation

Step 3: Isolation & Purification

Dissolve Cu(NO₃)₂ and
Dihexadecylamine in

Ethylene Glycol

Heat to 60°C to form
a homogeneous solution
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under Argon atmosphere

Homogeneous Precursor Solution

Maintain reaction for
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Cool solution to
room temperature

Nanoparticle Suspension

Separate nanoparticles
by centrifugation

Wash nanoparticles
with ethanol

Dry under Argon

Stabilized Copper
Nanoparticles
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Workflow for nanoparticle synthesis using a long-chain amine.
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Applications in Drug Development
The amphiphilic nature of dihexadecylamine makes it a candidate for use in various drug

delivery systems. Its long alkyl chains can integrate into the lipid bilayers of liposomes or the

core of lipid nanoparticles, while the amine group can be functionalized or used to impart a

positive surface charge. Cationic lipids are often used to facilitate the delivery of nucleic acids

(e.g., siRNA, mRNA) by complexing with the negatively charged genetic material and

promoting interaction with cell membranes.

While specific formulations in approved drugs may not prominently feature dihexadecylamine,

it and similar long-chain amines are instrumental in the research and development of:

Lipid Nanoparticles (LNPs): As a component of the lipid mixture, it can help encapsulate and

stabilize therapeutic payloads, such as small molecules or biologics.

Cationic Liposomes: The amine group can be protonated to create a positive surface charge,

which is crucial for gene delivery applications.

Emulsions and Nanoemulsions: It can act as a surfactant to stabilize oil-in-water or water-in-

oil emulsions used for delivering lipophilic drugs.

Safety and Handling
Dihexadecylamine is known to cause skin and eye irritation. It is also classified as being very

toxic to aquatic life with long-lasting effects. Therefore, appropriate personal protective

equipment (PPE), including gloves and safety glasses, should be worn when handling this

chemical. All work should be conducted in a well-ventilated area, and appropriate disposal

methods must be followed to prevent environmental contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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